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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195 Get Quote

An In-depth Technical Guide on 2-Amino-2-(pyridin-3-yl)acetonitrile

This guide provides essential chemical data for 2-Amino-2-(pyridin-3-yl)acetonitrile, a

compound of interest to researchers and professionals in the field of drug development and

chemical synthesis.

Core Chemical Properties
The fundamental molecular characteristics of 2-Amino-2-(pyridin-3-yl)acetonitrile are

summarized below. This data is crucial for stoichiometric calculations, analytical method

development, and the design of synthetic pathways.

Property Value

Chemical Formula C₇H₇N₃[1][2]

Molecular Weight 133.15 g/mol [1][2][3]

CAS Number 131988-63-1[1][3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Amino-2-(pyridin-3-
yl)acetonitrile are typically proprietary to the manufacturing or research institution. However, a
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general synthetic approach can be inferred from related chemical literature. A common method

for the synthesis of α-aminonitriles is the Strecker synthesis.

Generalized Strecker Synthesis Protocol:

Reaction Setup: Pyridine-3-carboxaldehyde, an amine source (such as ammonia or an

ammonium salt like ammonium chloride), and a cyanide source (such as potassium cyanide

or sodium cyanide) are combined in a suitable solvent, often an aqueous alcohol mixture.

Reaction Conditions: The reaction is typically stirred at room temperature. The progress of

the reaction is monitored by an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: Once the reaction is complete, the product is isolated through an

extractive work-up. The organic layer is then dried and the solvent is removed under reduced

pressure.

Purification: The crude product is purified, commonly by column chromatography or

recrystallization, to yield the pure 2-Amino-2-(pyridin-3-yl)acetonitrile.

Note: This is a generalized protocol. Specific reaction conditions, including stoichiometry,

temperature, and reaction time, must be optimized for each specific application.

Visualized Data
The following diagram illustrates the logical relationship between the compound's name and its

core molecular properties.
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Caption: Molecular properties of 2-Amino-2-(pyridin-3-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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